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Compound of Interest

Compound Name: Quinacrine

Cat. No.: B15604328 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Quinacrine

This guide provides crucial, direct guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of Quinacrine. By adhering to these

procedures, you can minimize risks and ensure a safe laboratory environment.

Key Safety and Physical Data
A thorough understanding of Quinacrine's properties is the first step toward safe handling. The

following table summarizes essential quantitative data.
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Property Value Reference

Molecular Weight 508.91 g/mole [1]

Appearance
Bright yellow crystalline

powder
[2][3]

Melting Point Decomposes [1]

Oral LD50 (Rat) 660 mg/kg [1][2]

Oral LD50 (Rabbit) 433 mg/kg [1]

Storage Temperature

Room temperature for the solid

product. Stock solutions can

be stored at 0-4°C for short-

term (days to weeks) or -20°C

for long-term (months).

[4]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to prevent exposure.[5]

Skin contact and inhalation are primary exposure routes.[5]

Recommended PPE for Handling Quinacrine:
Gloves: Wear chemically resistant, disposable gloves at all times when handling Quinacrine.

[6][7] Double gloving is recommended, especially when there is a risk of splashing.[8]

Gowns: A long-sleeved, disposable gown that is shown to be resistant to hazardous drugs

should be worn.[6][8]

Eye and Face Protection: Use safety glasses with side shields at a minimum.[9] When there

is a potential for splashing, a face shield in combination with goggles is required to provide

full facial protection.[5][7]

Respiratory Protection: For routine handling in a well-ventilated area or a chemical fume

hood, respiratory protection may not be required. However, if there is a risk of generating
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dust or aerosols, a NIOSH-approved respirator (e.g., N95) should be used.[5] Surgical

masks offer little to no protection from chemical exposure.[5]

Operational Plan for Safe Handling
A systematic approach to handling Quinacrine is essential to minimize the risk of exposure.

Preparation Handling Post-Handling & Disposal

Review SDS Don Appropriate PPE Prepare Work Area
(Well-ventilated, clean surface)

Weigh Solid Quinacrine
(in ventilated enclosure if possible)

Proceed to handling Prepare Solution
(Use appropriate solvent) Decontaminate Work AreaAfter experiment Dispose of Waste

(Follow institutional guidelines) Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Quinacrine.

Procedural Steps for Handling:
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Quinacrine before beginning any

work.[10]

Ensure a safety shower and eyewash station are readily accessible.[11]

Put on all required personal protective equipment as detailed above.

Prepare the work area by ensuring it is clean, uncluttered, and in a well-ventilated space,

preferably within a chemical fume hood.[11]

Handling:

Avoid the formation of dust and aerosols.[11]

When weighing the solid material, do so carefully to minimize dust generation.

When preparing solutions, add the solid to the solvent slowly.
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Do not eat, drink, or smoke in the area where Quinacrine is handled.[2][11]

Storage:

Store Quinacrine in a tightly sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[2][11]

Protect from light.[3]

Emergency Procedures
In the event of an exposure, immediate and appropriate action is critical.

Exposure Event

Immediate Response

Follow-up Action

Exposure Occurs

Skin Contact:
Immediately wash with soap and

plenty of water for at least 15 minutes.

Eye Contact:
Immediately flush eyes with water

for at least 15 minutes, holding eyelids open.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response plan for Quinacrine exposure.
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First-Aid Measures:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

Skin Contact: In case of contact, immediately wash skin with soap and copious amounts of

water for at least 15 minutes.[1] Remove contaminated clothing and shoes. If irritation

persists, seek medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: If swallowed, wash out mouth with water provided the person is conscious.[11]

Call a physician. Do not induce vomiting.

Disposal Plan
Proper disposal of Quinacrine and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Chemical Disposal: Dispose of surplus and non-recyclable solutions to a licensed disposal

company.[12] Do not allow the product to enter drains.[12]

Contaminated Materials: All disposable PPE (gloves, gowns, etc.) and any materials used to

clean up spills should be placed in a sealed, labeled container for hazardous waste disposal.

Spill Cleanup:

For small spills, dampen the solid material with water to prevent dusting and transfer to a

suitable container for disposal.[13]

Use absorbent paper dampened with water to pick up any remaining material.[13]

Clean the spill area with a soap and water solution.[13]

Ensure proper PPE is worn during cleanup.[2] For large spills, evacuate the area and

follow your institution's emergency spill response procedures.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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